ethyl 2-oxo-4-(trimethylsilyl)but-3-ynoate
Overview
Description
Scientific Research Applications
Ethyl 2-oxo-4-(trimethylsilyl)but-3-ynoate has a wide range of applications in scientific research. It is commonly used as a reagent in organic synthesis, as it can be used to prepare a variety of other organic compounds. It is also used in the synthesis of drugs, as it can be used to prepare drug intermediates and precursors. In addition, this compound can be used to prepare polymers, which are used in a variety of applications, such as drug delivery systems and medical implants.
Mechanism of Action
Target of Action
Ethyl 2-oxo-4-(trimethylsilyl)but-3-ynoate is primarily used in the synthesis of indole derivatives . Indoles are significant heterocyclic systems in natural products and drugs, playing a crucial role in cell biology .
Mode of Action
The compound interacts with its targets through chemical reactions, contributing to the synthesis of indole derivatives . For instance, it has been used in the Fischer indole synthesis of optically active cyclohexanone, yielding tricyclic indole .
Biochemical Pathways
The compound is involved in the synthesis of indole derivatives, which are prevalent moieties present in selected alkaloids . These derivatives have various biologically vital properties and are used for the treatment of cancer cells, microbes, and different types of disorders in the human body .
Result of Action
The primary result of the action of this compound is the production of indole derivatives . These derivatives have various biological activities, including anticancer, anti-inflammatory, antinociceptive, antipsychotic, analgesic, cytotoxic, and 5-lipoxygenase inhibitory activities .
Action Environment
The action, efficacy, and stability of this compound are influenced by various environmental factors, including temperature, pH, and the presence of other chemical reagents. For instance, the hydrogenation of (E)-ethyl 2-oxo-4-arylbut-3-enoate with this compound is sensitive to the reaction temperature .
Advantages and Limitations for Lab Experiments
Ethyl 2-oxo-4-(trimethylsilyl)but-3-ynoate has several advantages for laboratory experiments. It is a relatively stable compound, which makes it easy to store and handle. It is also relatively inexpensive, making it a cost-effective reagent for organic synthesis. However, this compound is also a volatile compound, which can make it difficult to work with in a laboratory setting. In addition, this compound can be toxic and should be handled with care.
Future Directions
The potential applications of ethyl 2-oxo-4-(trimethylsilyl)but-3-ynoate are vast and are still being explored. Future research could focus on the development of new synthetic methods using this compound, as well as the development of new drug intermediates and precursors. In addition, further research could be conducted to explore the biochemical and physiological effects of this compound, as well as its potential therapeutic applications. Finally, further research could be conducted to explore the potential uses of this compound in the preparation of polymers and other materials.
Synthesis Methods
Ethyl 2-oxo-4-(trimethylsilyl)but-3-ynoate can be synthesized via a three-step process. The first step involves the reaction of an alkyl halide, such as ethyl bromide, with a silylating agent, such as trimethylsilyl chloride. This reaction produces a silyl ether, which is then hydrolyzed to produce the silyl ester, this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis of ethyl 2-oxo-4-(trimethylsilyl)but-3-ynoate can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "Ethyl propiolate", "Trimethylsilylacetylene", "Sodium hydride", "Diethyl carbonate", "Acetic acid", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Ethyl propiolate is reacted with trimethylsilylacetylene in the presence of sodium hydride to form ethyl 2-trimethylsilylbut-3-ynoate.", "Step 2: Ethyl 2-trimethylsilylbut-3-ynoate is then treated with diethyl carbonate and acetic acid to yield ethyl 2-oxo-4-(trimethylsilyl)but-3-ynoate.", "Step 3: The final product is purified by washing with hydrochloric acid, sodium bicarbonate, and water, followed by drying over sodium chloride." ] } | |
CAS RN |
379224-67-6 |
Molecular Formula |
C9H14O3Si |
Molecular Weight |
198.3 |
Purity |
95 |
Origin of Product |
United States |
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